Cas no 820976-04-3 (1,6-Naphthyridin-4(1H)-one, 5-amino-7-phenyl-1-(phenylmethyl)-)

• Product name: 1,6-Naphthyridin-4(1H)-one, 5-amino-7-phenyl-1-(phenylmethyl)-
• CAS No: 820976-04-3
• MF: C₂₁H₁₇N₃O
• MW: 327.379184484482
• CID: 698948
• PubChem ID: 71420156

1,6-Naphthyridin-4(1H)-one, 5-amino-7-phenyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridin-4(1H)-one, 5-amino-7-phenyl-1-(phenylmethyl)-
• 5-amino-1-benzyl-7-phenyl-1,6-naphthyridin-4-one
• DTXSID10839363
• 820976-04-3
• 5-Amino-1-benzyl-7-phenyl-1,6-naphthyridin-4(1H)-one

• Inchi： InChI=1S/C21H17N3O/c22-21-20-18(13-17(23-21)16-9-5-2-6-10-16)24(12-11-19(20)25)14-15-7-3-1-4-8-15/h1-13H,14H2,(H2,22,23)
• InChI Key： ASPXZGVMVQQUGJ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CN2C=CC(=O)C3=C(N=C(C=C32)C4=CC=CC=C4)N

Computed Properties

• Exact Mass: 327.137162174g/mol
• Monoisotopic Mass: 327.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.2Ų
• XLogP3: 4